Cas no 1314775-04-6 (1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid)

1-(4-Chloro-2-methylphenyl)cyclopropane-1-carboxylic acid is a cyclopropane-substituted aromatic carboxylic acid with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chloro-methylphenyl group fused to a cyclopropane ring, offers steric and electronic properties that can influence reactivity and binding interactions. The compound’s carboxylic acid functionality provides a versatile handle for further derivatization, enabling the formation of amides, esters, or other derivatives. Its chlorinated aromatic moiety may enhance lipophilicity, potentially improving bioavailability in drug design. This intermediate is valued for its role in constructing complex molecules, particularly in medicinal chemistry, where such scaffolds are explored for bioactive properties. Handling requires standard precautions for halogenated and acidic compounds.
1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid structure
1314775-04-6 structure
Product Name:1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid
CAS No:1314775-04-6
MF:C11H11ClO2
MW:210.656842470169
CID:4588022
PubChem ID:75488640
Update Time:2025-10-29

1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid
    • Cyclopropanecarboxylic acid, 1-(4-chloro-2-methylphenyl)-
    • Inchi: 1S/C11H11ClO2/c1-7-6-8(12)2-3-9(7)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
    • InChI Key: KJOUXBIGBPDTBT-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2C)(C(O)=O)CC1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 350.6±37.0 °C at 760 mmHg
  • Flash Point: 165.8±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid Security Information

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Additional information on 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314775-04-6)

1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314775-04-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and chloro-methylphenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential due to the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The chemical properties of 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid are of particular interest to synthetic chemists. The presence of the cyclopropane ring introduces steric constraints that can enhance binding affinity to biological targets, while the carboxylic acid group offers versatility for further derivatization. This compound is often utilized in structure-activity relationship (SAR) studies, where minor modifications to its structure can lead to significant changes in biological activity. Recent studies have highlighted its role in optimizing lead compounds for various therapeutic applications, aligning with the industry's focus on precision medicine and targeted drug delivery.

In the context of green chemistry, 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid has been evaluated for its potential in environmentally friendly synthesis routes. The push toward sustainable chemical processes has driven researchers to explore catalytic methods for its production, minimizing waste and energy consumption. This aligns with global trends such as the European Green Deal and the UN Sustainable Development Goals, which emphasize the need for eco-friendly alternatives in chemical manufacturing. Additionally, its applications in crop protection formulations have been investigated, catering to the rising demand for low-toxicity pesticides in modern agriculture.

The analytical characterization of 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate identification, which are crucial for its use in high-throughput screening and preclinical development. The compound's stability under various conditions has also been a subject of study, particularly for its suitability in formulation science and drug delivery systems.

From a commercial perspective, 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its pricing and availability are influenced by factors such as raw material sourcing, synthetic route efficiency, and regulatory compliance. As the demand for custom synthesis and contract research services grows, this compound is increasingly featured in catalogs of building blocks for drug discovery. Companies are also investing in scale-up processes to meet the needs of large-scale production, reflecting its importance in the fine chemicals market.

Future research directions for 1-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid may include its integration into combinatorial chemistry libraries and exploration of its biodegradability profile. With the rise of artificial intelligence (AI) in drug discovery, computational models could further elucidate its potential interactions with biological targets. As the scientific community continues to address challenges like antibiotic resistance and crop yield optimization, this compound is poised to play a pivotal role in innovative solutions.

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